3,4-dimethyl-N-(4-[1,3]oxazolo[4,5-b]pyridin-2-ylbenzyl)benzamide

• Molecular Formula: C22H19N3O2
• Molecular Weight: 357.4 g/mol
• IUPAC Name: 3,4-dimethyl-N-[[4-([1,3]oxazolo[4,5-b]pyridin-2-yl)phenyl]methyl]benzamide
• InChI: InChI=1S/C22H19N3O2/c1-14-5-8-18(12-15(14)2)21(26)24-13-16-6-9-17(10-7-16)22-25-20-19(27-22)4-3-11-23-20/h3-12H,13H2,1-2H3,(H,24,26)
• InChI Key: FZRWYBDFDITSKG-UHFFFAOYSA-N
• SMILES: CC1=C(C=C(C=C1)C(=O)NCC2=CC=C(C=C2)C3=NC4=C(O3)C=CC=N4)C

Description

3,4-dimethyl-N-(4-[1,3]oxazolo[4,5-b]pyridin-2-ylbenzyl)benzamide is a chemical compound that has been synthesized and studied for its potential applications in scientific research. This compound is of interest to researchers due to its unique structure and potential biological activity. In

Mechanism of Action

The mechanism of action of 3,4-dimethyl-N-(4-[1,3]oxazolo[4,5-b]pyridin-2-ylbenzyl)benzamide is not fully understood. However, it is believed to work by inhibiting the activity of certain enzymes and proteins that are involved in cell growth and division. This inhibition leads to the death of cancer cells and may also help to reduce inflammation and oxidative stress.
Biochemical and Physiological Effects:
Studies have shown that 3,4-dimethyl-N-(4-[1,3]oxazolo[4,5-b]pyridin-2-ylbenzyl)benzamide has several biochemical and physiological effects. It has been shown to inhibit the growth of cancer cells, reduce inflammation, and scavenge free radicals. It has also been shown to have a protective effect on the liver and to improve insulin sensitivity.

Advantages and Limitations for Lab Experiments

One advantage of using 3,4-dimethyl-N-(4-[1,3]oxazolo[4,5-b]pyridin-2-ylbenzyl)benzamide in lab experiments is its potential as a cancer-fighting agent. This compound has been shown to be effective against several different types of cancer cells, making it a promising candidate for further research. However, one limitation is that the mechanism of action is not fully understood, which makes it difficult to optimize its use.

Future Directions

There are several future directions for research on 3,4-dimethyl-N-(4-[1,3]oxazolo[4,5-b]pyridin-2-ylbenzyl)benzamide. One area of focus could be on understanding the mechanism of action and identifying the specific enzymes and proteins that are targeted by this compound. Another area of focus could be on developing more efficient synthesis methods for this compound. Additionally, further research could be done to explore the potential applications of this compound in other areas, such as neurology and immunology.
Conclusion:
In conclusion, 3,4-dimethyl-N-(4-[1,3]oxazolo[4,5-b]pyridin-2-ylbenzyl)benzamide is a chemical compound that has potential applications in scientific research. Its unique structure and potential biological activity make it of interest to researchers in the fields of pharmacology and biochemistry. While there is still much to learn about this compound, its potential as a cancer-fighting agent and its other biochemical and physiological effects make it a promising candidate for further research.

Synthesis Methods

The synthesis of 3,4-dimethyl-N-(4-[1,3]oxazolo[4,5-b]pyridin-2-ylbenzyl)benzamide involves several steps. The starting materials are 3,4-dimethylaniline and 4-(2-bromoethyl)benzonitrile. These two compounds are reacted together in the presence of a base to form the intermediate compound, 3,4-dimethyl-N-(4-bromobenzyl)aniline. This intermediate is then reacted with 2-amino-1,3-oxazole in the presence of a catalyst to form the final product, 3,4-dimethyl-N-(4-[1,3]oxazolo[4,5-b]pyridin-2-ylbenzyl)benzamide.

Scientific Research Applications

3,4-dimethyl-N-(4-[1,3]oxazolo[4,5-b]pyridin-2-ylbenzyl)benzamide has potential applications in scientific research, particularly in the fields of pharmacology and biochemistry. This compound has been shown to have activity against several different types of cancer cells, including breast, lung, and colon cancer cells. It has also been shown to have anti-inflammatory and antioxidant properties.